Cas no 57772-71-1 (Benzeneacetamide, N-octyl-)
Benzeneacetamide, N-octyl- structure
Product Name:Benzeneacetamide, N-octyl-
CAS No:57772-71-1
MF:C16H25NO
MW:247.375804662704
CID:344255
PubChem ID:3317402
Update Time:2025-04-19
Benzeneacetamide, N-octyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, N-octyl-
- N-octyl-2-phenylacetamide
- AKPIJQRYVLUWRL-UHFFFAOYSA-N
- DTXSID50391399
- AKOS003852893
- Phenylacetamide, N-octyl-
- SCHEMBL9321740
- 57772-71-1
-
- Inchi: 1S/C16H25NO/c1-2-3-4-5-6-10-13-17-16(18)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3,(H,17,18)
- InChI Key: AKPIJQRYVLUWRL-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)NCCCCCCCC
Computed Properties
- Exact Mass: 247.19375
- Monoisotopic Mass: 247.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
Benzeneacetamide, N-octyl- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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